Cas no 1933734-01-0 (Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)-)

• Product Name: Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)-
• CAS No: 1933734-01-0
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5246269
• Update Time: 2025-10-29

Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)-

• Inchi： 1S/C9H15NO4/c1-5(11)10-4-7-2-6(9(13)14)3-8(7)12/h6-8,12H,2-4H2,1H3,(H,10,11)(H,13,14)/t6?,7-,8-/m1/s1
• InChI Key： SNLOKGMFNHZRIO-SPDVFEMOSA-N
• SMILES： C1(C(O)=O)C[C@@H](O)[C@@H](CNC(C)=O)C1

Additional information on Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)-

Introduction to Cyclopentanecarboxylic Acid, 3-[(Acetylamino)Methyl]-4-Hydroxy-, (3R,4R)-

Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)-, with the CAS number 1933734-01-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug design and development.

The molecular structure of this compound features a cyclopentane ring with a carboxylic acid group at position 1. At position 3, there is an acetylamino methyl group, while position 4 bears a hydroxyl group. The stereochemistry of the compound is specified as (3R,4R), indicating the spatial arrangement of these substituents around the chiral centers. This configuration is crucial for determining the compound's biological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in drug design. For instance, researchers have demonstrated that the (3R,4R) configuration of this compound enhances its binding affinity to specific protein targets, making it a promising candidate for therapeutic applications. The acetylamino methyl group at position 3 plays a pivotal role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

The hydroxyl group at position 4 contributes to the compound's solubility and stability under physiological conditions. This feature is particularly advantageous for drug delivery systems that require controlled release mechanisms. Furthermore, the carboxylic acid group at position 1 can be modified to enhance bioavailability or to target specific cellular pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the use of asymmetric catalysis to achieve high enantiomeric excess during the formation of the chiral centers. This approach not only ensures the correct stereochemistry but also minimizes waste and improves yield.

In terms of applications, Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)- has shown potential in treating various diseases, including inflammatory disorders and neurodegenerative conditions. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in these pathological processes without causing significant side effects.

Moreover, this compound has been explored as a lead molecule for developing new classes of antibiotics. Its unique structure allows it to interact with bacterial targets in a manner distinct from conventional antibiotics, potentially overcoming resistance mechanisms.

In conclusion, Cyclopentanecarboxylic acid, 3-[(acetylamino)methyl]-4-hydroxy-, (3R,4R)- represents a valuable asset in contemporary drug discovery efforts. Its stereochemistry-dependent properties and versatile functional groups make it a compelling candidate for addressing unmet medical needs across multiple therapeutic areas.